![molecular formula C22H25ClN4OS2 B2514486 N-(3-(dimethylamino)propyl)-N-(4,5-dimethylbenzo[d]thiazol-2-yl)benzo[d]thiazole-2-carboxamide hydrochloride CAS No. 1052531-32-4](/img/structure/B2514486.png)
N-(3-(dimethylamino)propyl)-N-(4,5-dimethylbenzo[d]thiazol-2-yl)benzo[d]thiazole-2-carboxamide hydrochloride
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Description
N-(3-(dimethylamino)propyl)-N-(4,5-dimethylbenzo[d]thiazol-2-yl)benzo[d]thiazole-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C22H25ClN4OS2 and its molecular weight is 461.04. The purity is usually 95%.
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Scientific Research Applications
Corrosion Inhibition
One study explored benzothiazole derivatives for their effectiveness as corrosion inhibitors for carbon steel in acidic environments. The derivatives showed high inhibition efficiency, outperforming previously reported inhibitors in this family. These inhibitors adhere to surfaces through both physical and chemical interactions, offering enhanced protection against steel corrosion. This research underscores the potential of benzothiazole derivatives, including compounds structurally similar to the one , in industrial applications requiring corrosion resistance (Hu et al., 2016).
Antimicrobial Activity
Another field of research involves the synthesis and evaluation of benzothiazole derivatives as nonsteroidal anti-inflammatory drugs (NSAIDs), with some derivatives displaying antibacterial activity. This indicates the potential of these compounds in developing new antimicrobial agents. The investigation into these derivatives suggests a promising avenue for creating new treatments against resistant bacterial strains (Lynch et al., 2006).
Synthetic Organic Chemistry
Benzothiazole and its derivatives serve as key intermediates in synthetic organic chemistry, facilitating the generation of a diverse array of compounds. For example, the use of a ketonic Mannich base derived from benzothiazole enabled the synthesis of various structurally diverse compounds through alkylation and ring closure reactions. This highlights the versatility of benzothiazole derivatives in synthesizing a wide range of chemical entities for further application in medicinal chemistry and material science (Roman, 2013).
properties
IUPAC Name |
N-[3-(dimethylamino)propyl]-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N4OS2.ClH/c1-14-10-11-18-19(15(14)2)24-22(29-18)26(13-7-12-25(3)4)21(27)20-23-16-8-5-6-9-17(16)28-20;/h5-6,8-11H,7,12-13H2,1-4H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CEYDUTZJYDIWQA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(C=C1)SC(=N2)N(CCCN(C)C)C(=O)C3=NC4=CC=CC=C4S3)C.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25ClN4OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
461.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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